Cas no 1219032-18-4 (9-Keto Travoprost)

• Product Name: 9-Keto Travoprost
• CAS No: 1219032-18-4
• MF: C₂₆H₃₃F₃O₆
• MW: 498.531839132309
• CID: 4457534
• PubChem ID: 45139170
• Update Time: 2025-07-18

9-Keto Travoprost Chemical and Physical Properties

Names and Identifiers

• Isopropyl (5Z)-7-[(1R,2R,3R)-3-hydroxy-2-{(3R)-3-hydroxy-4-[3-(tr ifluoromethyl)phenoxy]-1-buten-1-yl}-5-oxocyclopentyl]-5-heptenoa te
• propan-2-yl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-5-oxocyclopentyl]hept-5-enoate
• HMS3648H14
• 1006AH
• 1219032-18-4
• SR-01000946507-1
• PD021284
• J-004706
• Isopropyl (Z)-7-((1R,2R,3R)-3-hydroxy-2-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)-5-oxocyclopentyl)hept-5-enoate
• OKXNVRDMSRTJEN-FFKVAXMCSA-N
• 9-keto Fluprostenol isopropyl ester
• SR-01000946507
• SCHEMBL3046147
• 9-Keto Travoprost
• (+)-9-OXO-11ALPHA,15R-DIHYDROXY-16-(3-(TRIFLUOROMETHYL)PHENOXY)-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-OIC-ACID, ISOPROPYL ESTER
• (+)-9-OXO-11ALPHA,15R-DIHYDROXY-16-(3-(TRIFLUOROMETHYL)PHENOXY)-17,18,19,20-TETRANOR-PROSTA-5Z,13E-D
• HY-137043

• Inchi： 1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,19,21-22,24,30,32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t19-,21-,22-,24-/m1/s1
• InChI Key： OKXNVRDMSRTJEN-FFKVAXMCSA-N
• SMILES： FC(C1=CC=CC(=C1)OC[C@@H](/C=C/[C@H]1[C@@H](CC([C@@H]1C/C=C\CCCC(=O)OC(C)C)=O)O)O)(F)F

Computed Properties

• Exact Mass: 498.22292325g/mol
• Monoisotopic Mass: 498.22292325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.1

Additional information on 9-Keto Travoprost

Comprehensive Overview of 9-Keto Travoprost (CAS No. 1219032-18-4): Properties, Applications, and Research Insights

9-Keto Travoprost (CAS No. 1219032-18-4) is a synthetic prostaglandin analog and a key derivative of Travoprost, a well-known compound widely used in ophthalmology. This article delves into the molecular structure, pharmacological significance, and emerging applications of 9-Keto Travoprost, addressing trending topics such as ocular therapeutics, glaucoma research, and drug development innovations. With increasing interest in precision medicine and sustainable pharmaceutical synthesis, this compound has garnered attention for its potential in next-generation therapies.

The chemical name 9-Keto Travoprost reflects its structural relationship to Travoprost, where a ketone group at the 9-position modifies its biological activity. Researchers are exploring its role in intraocular pressure (IOP) regulation, a critical factor in glaucoma management. Recent studies highlight its unique pharmacokinetic profile, including enhanced corneal permeability compared to traditional prostaglandin analogs. These properties align with current industry demands for improved drug delivery systems and patient compliance solutions.

From a synthetic chemistry perspective, CAS No. 1219032-18-4 represents a milestone in prostaglandin analog design. Its synthesis often involves stereoselective catalysis and green chemistry principles, addressing the pharmaceutical industry's push toward environmentally friendly manufacturing. Analytical characterization techniques like HPLC-MS and NMR spectroscopy confirm its high purity, a requirement for ophthalmic formulations where impurities can cause irritation.

The therapeutic potential of 9-Keto Travoprost extends beyond glaucoma. Preliminary research suggests possible applications in ocular surface diseases and retinal neuroprotection, areas gaining traction due to rising global aging populations and digital eye strain concerns. Its mechanism of action involves FP receptor agonism, which modulates aqueous humor outflow—a hot topic in mechanistic ophthalmology discussions.

Quality control of 9-Keto Travoprost adheres to strict ICH guidelines, with particular focus on stability testing under various conditions. This aligns with growing regulatory emphasis on drug product lifecycle management. The compound's logP value and solubility profile make it suitable for novel formulations like nanoparticle suspensions and thermosensitive gels, addressing frequent patient queries about alternative administration methods.

In the context of personalized medicine, genetic factors influencing prostaglandin response variability have spurred investigations into 9-Keto Travoprost's pharmacogenomics. Such research responds to increasing patient awareness about treatment efficacy predictors—a frequently searched topic in ophthalmic forums. Additionally, its potential cost-effectiveness compared to branded anti-glaucoma medications makes it relevant to healthcare economics debates.

Future directions for CAS No. 1219032-18-4 research include combination therapies with Rho kinase inhibitors and exploration of its anti-fibrotic properties in corneal wound healing. These applications resonate with current interests in multi-target drug approaches and regenerative ophthalmology. As patent landscapes evolve, generic drug developers closely monitor this compound's status.

From a commercial standpoint, 9-Keto Travoprost exemplifies the growing specialty APIs market, where high-value intermediates support niche therapeutic areas. Its synthesis scalability and intellectual property considerations frequently appear in pharmaceutical business intelligence reports, reflecting industry search trends around portfolio diversification strategies.

Environmental fate studies of 1219032-18-4 contribute to broader discussions about pharmaceutical pollution mitigation, particularly regarding biodegradability of prostaglandin derivatives. This aspect addresses rising public concern about sustainable pharmaceuticals, a subject with increasing search volume in eco-conscious consumer circles.

In conclusion, 9-Keto Travoprost (CAS No. 1219032-18-4) represents a compelling case study at the intersection of medicinal chemistry, clinical ophthalmology, and pharmaceutical technology. Its ongoing investigation responds to multiple contemporary themes in healthcare, from precision dosing to green chemistry applications, positioning it as a compound of sustained scientific and commercial interest.